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Compound of Interest

Compound Name: 3-Amino-4-hydroxybenzonitrile

Cat. No.: B081792

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling of 3-Amino-4-
hydroxybenzonitrile. Adherence to these guidelines is crucial to ensure personal safety and
minimize environmental impact.

Chemical and Physical Properties

Property Value Source
Molecular Formula C7HeN20 [1]
Molecular Weight 134.14 g/mol [1]
Appearance Off-white to light brown powder  [2]
Density ~1.31 g/cm?3 [2]

Toxicological Information and GHS Classification

3-Amino-4-hydroxybenzonitrile is classified as harmful and requires careful handling.[1][3]
The primary hazards are associated with inhalation, skin contact, and ingestion.[3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin[1]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]
Specific target organ toxicity - 3 H335: May cause respiratory
single exposure irritation
Hazardous to the aquatic o
3 H402: Harmful to aquatic life

environment, acute hazard

Potential Health Effects:

 Inhalation: May cause irritation of the throat with a feeling of tightness in the chest.[3] High

concentrations may lead to central nervous system depression and asphyxiation.[4]

» Skin Contact: Causes skin irritation, which may include redness at the site of contact.[3]

o Eye Contact: Causes serious eye irritation, with potential for redness and profuse watering.

[3]

¢ Ingestion: Harmful if swallowed.[3] May cause soreness and redness of the mouth and

throat, nausea, stomach pain, and vomiting.[3] Metabolism may release cyanide, which can

lead to headache, dizziness, weakness, collapse, unconsciousness, and potentially death.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Amino-4-

hydroxybenzonitrile.
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PPE Type

Specifications

Respiratory Protection

A NIOSH-approved respirator with a particle
filter (P2 filter recommended) is required when
dust is generated.[4] In case of emergency, a
self-contained breathing apparatus (SCBA)

must be available.[3]

Hand Protection

Chemical-resistant protective gloves (e.g., nitrile
rubber).[3][5]

Eye Protection

Safety glasses with side-shields or chemical
safety goggles.[3][4] An eye wash station should

be readily accessible.[3]

Skin and Body Protection

A lab coat or protective clothing should be worn.
[3][4] For larger quantities or when there is a risk
of significant exposure, chemical-resistant

coveralls are recommended.[5]

Footwear

Closed-toe shoes are required. Chemical-
resistant boots are recommended for spill

cleanup.[6]

Experimental Protocols

e Preparation:

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

o Ensure that an eyewash station and safety shower are in close proximity and operational.

[7]

o Wear all required personal protective equipment (PPE) as detailed in Section 3.[3]

e Weighing and Transferring:

o Handle as a powder. Avoid the formation or spread of dust in the air.[3]
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o Use a spatula or other appropriate tool for transferring the solid.

o Close the container tightly after use.[3]

Dissolving:

o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
o If heating is required, do so in a controlled manner, away from open flames.
Post-Handling:

o Wash hands and any exposed skin thoroughly after handling.

o Clean the work area and any equipment used.

o Remove and properly store or dispose of contaminated PPE.

Store in a cool, dry, and well-ventilated area.[3]

Keep the container tightly closed.[3]

Recommended storage temperature is 2-8 °C.[3]

Store under an inert atmosphere, such as Argon.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]
The substance is light and air-sensitive.[7]

Immediate Actions:

o Evacuate the area and prevent access to unauthorized personnel.

o If outside, do not approach from downwind.[3]

o Ensure adequate ventilation.

Containment and Cleanup:
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[e]

Wear appropriate PPE, including respiratory protection.[3]

o

For dry spills, carefully sweep or vacuum up the material and place it into a suitable,
labeled disposal container.[4] Avoid generating dust.

o

Cover drains to prevent entry into the sewer system.

[¢]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.
Reporting:
o Report the spill to the appropriate safety officer or department.

Inhalation: Remove the individual to fresh air.[3] If breathing is difficult, give oxygen.[4] If not
breathing, give artificial respiration.[7] Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Drench the affected skin with
running water for at least 15 minutes.[3][4] Seek medical attention.[3]

Eye Contact: Immediately flush the eyes with plenty of running water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] Wash out the mouth with water.[3] If the person is
conscious, give half a liter of water to drink immediately.[3] Seek immediate medical
attention.[3]

Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam.[3]

Specific Hazards: In a fire, toxic fumes of carbon oxides and nitrogen oxides may be emitted.

[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[3]

Dispose of waste material in accordance with local, state, and federal regulations.

Transfer the material to a closable, labeled salvage container for disposal by an appropriate
method.[3]
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e Do not discharge into drains or rivers.[3]

Diagrams

Safe Handling Workflow for 3-Amino-4-hydroxybenzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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